α-Cortolone

• CAS No.: 516-42-7
• Product Name: α-Cortolone
• Molecular Formula: C21H34O5
• Molecular Weight: 366.5 g/mol
• IUPAC Name: (3R,5R,8S,9S,10S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-3,17-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one
• Standard InChI: InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17+,18-,19+,20+,21+/m1/s1
• Standard InChIKey: JXCOSKURGJMQSG-AZQJGLEESA-N
• Isomeric SMILES: C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4([C@H](CO)O)O)C)O
• SMILES: CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O
• Canonical SMILES: CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O
• Physical Description: Solid
• Description: Cortolone, also known as 20alpha-cortolone, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Cortolone is considered to be a practically insoluble (in water) and relatively neutral molecule. Cortolone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortolone is primarily located in the membrane (predicted from logP) and cytoplasm.; Cortolone is a 21-hydroxy steroid.
• Synonyms: 3α,17,20α,21-Tetrahydroxy-5β-pregnan-11-one; 20α-Cortolone; 3α,17,20α,21-Tetrahydroxy-5β-pregnan-11-one; 3α,17α,20α,21-Tetrahydroxy-5β-pregnan-11-one; 5β-Pregnan-3α,17α,20α,21-tetrol-11-one; 5β-Pregnane-3α,17,20α,21-tetrol-11-one; 5β-Pregnane-3α,17α,
• PubChem Compound: 160499
• Last Modified: Nov 11 2021